Cas no 23356-96-9 ((2S)-pyrrolidin-2-ylmethanol)

(2S)-pyrrolidin-2-ylmethanol Properties

Names and Identifiers

• L-(+)-Prolinol
• (S)-(+)-2-Hydroxymethylpyrrolidine
• (S)-(+)-2-(Hydroxymethyl)pyrrolidine (S)-(+)-2-Pyrrolidinemethanol
• L-Prolinol
• (-)-L-PROLINOL
• (S)-(+)-2-(Hydroxymethyl)Pyrrolidine
• (S)-Prolinol
• (S)-Pyrrolidin-2-ylmethanol
• H-Prolinol (oil)
• H-Tyr(Bzl)-OMe
• L(+)-Prolinol
• (S)-(+)-2-Pyrrolidinemethanol
• H-L-PRO-OL
• H-PROLINOL
• H-PRO-OL
• L-Pro-ol
• S-2-Hydroxymethyl-pyrrolidine
• (2S)-pyrrolidin-2-ylmethanol
• [(2S)-pyrrolidin-2-yl]methanol
• Prolinol
• (S)-(+)-Prolinol
• 2-PYRROLIDINEMETHANOL, (2S)-
• (2S)-2-PYRROLIDINEMETHANOL
• (S)-2-HYDROXYMETHYLPYRROLIDINE
• (S)-(+)- Prolinol
• Pro-ol
• H-Prolinol(oil)
• (L)-prolinol
• PubChem6910
• L-2-Pyrrolidinemethan
• 2-Pyrrolidinemethanol, (S)-
• 2-hydroxymethyl-(S)-pyrrolidine
• (S)-1-PYRROLIDIN-2-YLMETHANOL
• MFCD00005255
• L5GD8LDG49
• BDBM50357222
• Prolinol, (S)-
• (S)-(+)-2-pyrrolidine-methanol
• SCHEMBL115932
• M03445
• AM82208
• 2-(S)-pyrrolidinemethanol
• 2-Pyrrolidinemethanol hydrochloride
• (S)-(+)-2-Pyrrolidinemethanol, 97%
• CHEMBL1916080
• (S)-2-(hydroxymethyl)pyrrolidin
• (S)-pyrrolidin-2-yl-methanol
• (+)-2-PYRROLIDINEMETHANOL
• AC-8565
• L-2-(HYDROXYMETHYL)PYRROLIDINE
• (2s)-2-pyrrolidinylmethanol
• F0001-0809
• Z1123715411
• 2(s)-hydroxymethylpyrrolidine
• (S)-2-PYRROLIDINEMETHANOL
• (S)-(+)-Prolinol, 95per cent
• (S)-2-hydroxymethyl-pyrrolidine
• (2S)-pyrrolidine-2-methanol
• A816682
• W-107405
• (S)-2-(hydroxymethyl)pyrrolidine
• PS-9388
• (S)-(-)-2-(hydroxymethyl)-pyrrolidine
• (S)-(+)-Prolinol, 95%
• (2S)-2-hydroxymethyl-pyrrolidine
• (S)-1-pyrrolidin-2-yl-methanol
• AKOS005259889
• 23356-96-9
• CS-D1460
• (S)-(-)-pyrrolidin-2-yl-methanol
• 2-(S)-(hydroxymethyl)pyrrolidine
• EN300-70033
• (S)-2pyrrolidinemethanol
• (S)-2-pyrrolidine methanol
• (2S)-2-hydroxymethylpyrrolidine
• HVVNJUAVDAZWCB-YFKPBYRVSA-N
• (s)-(+)-2-pyrrolidine methanol
• (2S)-2-(hydroxymethyl)pyrrolidine
• ALBB-021094
• HY-Y1126
• DB-344955
• +Expand

• MDL： MFCD00005255
• InChIKey： HVVNJUAVDAZWCB-YFKPBYRVSA-N
• Inchi： 1S/C5H11NO/c7-4-5-2-1-3-6-5/h5-7H,1-4H2/t5-/m0/s1
• SMILES： O([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H]
• BRN： 79843

Computed Properties

• Exact Mass: 101.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 101.084
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• LogP: 0.05950
• PSA: 32.26000
• Refractive Index: n20/D 1.4853(lit.)
• Water Partition Coefficient: Fully miscible in water. Soluble in chloroform.
• Boiling Point: 74-76 °C/2 mmHg(lit.)
• Melting Point: 42-44 °C
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Sensitiveness: Air Sensitive
• Specific Rotation: 31 º ((c=1,Toluene))
• Optical Activity: [α]20/D +31°, c = 1 in toluene
• Density: 1.025 g/mL at 25 °C(lit.)

(2S)-pyrrolidin-2-ylmethanol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10-23

(2S)-pyrrolidin-2-ylmethanol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether